Cas no 2171562-54-0 (1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide)

1-(Dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide is a specialized heterocyclic compound featuring a dichlorotriazine core linked to an azetidine carboxamide moiety. This structure imparts unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The dichlorotriazine group offers selective electrophilic sites for nucleophilic substitution, enabling versatile derivatization, while the azetidine ring contributes to conformational rigidity and potential bioactivity. Its balanced lipophilicity and steric profile enhance binding affinity in target interactions. The compound is particularly useful as an intermediate in the synthesis of pharmacologically active molecules or functional materials, where precise control over molecular architecture is critical. Handling requires standard precautions for halogenated and nitrogen-rich compounds.
1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide structure
2171562-54-0 structure
Product Name:1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide
CAS No:2171562-54-0
MF:C7H7Cl2N5O
MW:248.069378137589
CID:6006466
PubChem ID:165506048
Update Time:2025-10-12

1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide
    • EN300-1282382
    • 2171562-54-0
    • Inchi: 1S/C7H7Cl2N5O/c8-4-6(11-7(9)13-12-4)14-2-1-3(14)5(10)15/h3H,1-2H2,(H2,10,15)
    • InChI Key: CUGRMZSTTVKWMM-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC(=NN=1)Cl)N1CCC1C(N)=O

Computed Properties

  • Exact Mass: 247.0027653g/mol
  • Monoisotopic Mass: 247.0027653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 85Ų

1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide Pricemore >>

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Additional information on 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide

1-(Dichloro-1,2,4-Triazin-5-yl)Azetidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2171562-54-0, commonly referred to as 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The dichloro-1,2,4-triazinyl group attached to the azetidine ring introduces distinct electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as bioisosteres of gamma-lactams. The azetidine-2-carboxamide moiety in this compound has been shown to exhibit promising biological activity, particularly in modulating enzyme activity and receptor binding. Researchers have explored the potential of this compound as a lead molecule for the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer.

The synthesis of 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the dichlorotriazine group via nucleophilic substitution. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications in drug discovery.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. The presence of reactive groups within its structure allows for reversible bond formation under physiological conditions. This property has led to investigations into its role as a dynamic covalent inhibitor (DCI), where it can reversibly bind to target proteins, offering a novel approach to drug design.

From an analytical standpoint, the characterization of 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and confirm the integrity of the synthesized product. Additionally, computational studies using molecular modeling software have been instrumental in predicting its pharmacokinetic properties and potential toxicity profiles.

Looking ahead, the continued exploration of dichloro-triazine-containing azetidines holds great promise for advancing our understanding of bioactive molecules. Collaborative efforts between academic researchers and pharmaceutical companies are expected to yield new insights into the therapeutic potential of this compound class. As research progresses, it is anticipated that compounds like 1-(dichloro-1,2,4-triazin-5-yl)azetidine-2-carboxamide will play a pivotal role in shaping the future landscape of medicinal chemistry.

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